Cas no 1286727-02-3 (5-{4-(1H-imidazol-1-yl)methylpiperidine-1-carbonyl}-2,1,3-benzothiadiazole)

• Product name: 5-{4-(1H-imidazol-1-yl)methylpiperidine-1-carbonyl}-2,1,3-benzothiadiazole
• CAS No: 1286727-02-3
• MF: C₁₆H₁₇N₅OS
• MW: 327.404081106186
• CID: 6158285
• PubChem ID: 52992539

5-{4-(1H-imidazol-1-yl)methylpiperidine-1-carbonyl}-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• 5-{4-(1H-imidazol-1-yl)methylpiperidine-1-carbonyl}-2,1,3-benzothiadiazole
• 2,1,3-benzothiadiazol-5-yl-[4-(imidazol-1-ylmethyl)piperidin-1-yl]methanone
• VU0521290-1
• 5-{4-[(1H-imidazol-1-yl)methyl]piperidine-1-carbonyl}-2,1,3-benzothiadiazole
• F5822-0616
• (4-((1H-imidazol-1-yl)methyl)piperidin-1-yl)(benzo[c][1,2,5]thiadiazol-5-yl)methanone
• AKOS024519480
• 1286727-02-3

• Inchi： 1S/C16H17N5OS/c22-16(13-1-2-14-15(9-13)19-23-18-14)21-6-3-12(4-7-21)10-20-8-5-17-11-20/h1-2,5,8-9,11-12H,3-4,6-7,10H2
• InChI Key： XKBGOLGKCPSCGR-UHFFFAOYSA-N
• SMILES： S1N=C2C=CC(=CC2=N1)C(N1CCC(CN2C=NC=C2)CC1)=O

Computed Properties

• Exact Mass: 327.11538136g/mol
• Monoisotopic Mass: 327.11538136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.2Ų
• XLogP3: 1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines N-benzoylpiperidines